Cas no 320423-03-8 (N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide)

• Product Name: N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide
• CAS No: 320423-03-8
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 5025714
• Update Time: 2025-07-02

N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide Chemical and Physical Properties

Names and Identifiers

• N',2,2-trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide
• N'-(3-methanesulfonyl-4-methyl-6-phenylpyridin-2-yl)-N',2,2-trimethylpropanehydrazide
• Bionet1_002878
• MLS000696028
• HMS576L20
• HMS2658G19
• SMR000334951
• N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide

• Inchi： 1S/C19H25N3O3S/c1-13-12-15(14-10-8-7-9-11-14)20-17(16(13)26(6,24)25)22(5)21-18(23)19(2,3)4/h7-12H,1-6H3,(H,21,23)
• InChI Key： BNWPELOTHLDVSS-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C)C=C(C2C=CC=CC=2)N=C1N(C)NC(C(C)(C)C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 588
• XLogP3: 3.5
• Topological Polar Surface Area: 87.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide

Comprehensive Overview of N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide (CAS No. 320423-03-8)

The compound N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide (CAS No. 320423-03-8) is a specialized organic molecule with a unique structural framework. Its propanohydrazide backbone, combined with a methylsulfonyl and phenyl substituent, makes it a subject of interest in pharmaceutical and agrochemical research. Researchers are increasingly exploring its potential applications due to its distinctive pyridinyl moiety, which is known to influence bioactivity and stability in various environments.

In recent years, the demand for sulfonyl-containing compounds like this has surged, particularly in the development of novel enzyme inhibitors and receptor modulators. The presence of the methylsulfonyl group enhances its solubility and binding affinity, making it a candidate for drug discovery projects. Additionally, its phenyl-pyridinyl structure aligns with trends in heterocyclic chemistry, a hot topic in medicinal chemistry forums and academic discussions.

From a synthetic perspective, CAS No. 320423-03-8 exemplifies advancements in multi-step organic synthesis. Its preparation often involves hydrazide coupling and sulfonylation reactions, techniques frequently searched by chemists optimizing scalable production. The compound’s stability under varying pH conditions has also sparked interest in its use as a chemical intermediate for more complex molecules.

Environmental and green chemistry considerations are another focal point for this compound. With growing emphasis on sustainable synthesis, researchers are investigating eco-friendly routes to produce N',2,2-Trimethyl-N'-[4-methyl-3-(methylsulfonyl)-6-phenyl-2-pyridinyl]propanohydrazide. Questions like "How to reduce waste in sulfonyl-based compound synthesis?" or "What are the biodegradation profiles of pyridinyl derivatives?" reflect current user queries in scientific databases.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, methods widely discussed in peer-reviewed journals. Its spectral data (e.g., IR peaks for sulfonyl groups) is often cross-referenced in digital libraries, highlighting its relevance in structural elucidation studies.

In summary, CAS No. 320423-03-8 represents a convergence of medicinal chemistry, process optimization, and environmental sustainability. Its structural complexity and functional versatility ensure its continued prominence in both industrial and academic research landscapes.